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Compound of Interest

Compound Name: 3-(Piperidin-1-ylsulfonyl)aniline

Cat. No.: B1306169

An in-depth analysis of the available scientific literature and chemical databases reveals limited
public information for "3-(Piperidin-1-ylsulfonyl)aniline” (CAS Number: 22184-99-2). This
compound is primarily documented as a chemical intermediate, likely used in the synthesis of
more complex molecules. There is a notable absence of extensive research into its biological
activity, signaling pathways, or detailed experimental applications in peer-reviewed
publications.

The following guide has been constructed based on the available data, focusing on its chemical
properties and a generalized synthesis workflow. The lack of biological data precludes the
creation of signaling pathway diagrams and detailed experimental protocols for biological
assays.

Chemical Properties and Data

3-(Piperidin-1-ylsulfonyl)aniline is a sulfonamide derivative. The structural formula and key
physicochemical properties are summarized below.

Table 1: Physicochemical Properties of 3-(Piperidin-1-ylsulfonyl)aniline
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Property Value Source
CAS Number 22184-99-2 Chemical Abstracts Service
Molecular Formula C11H16N202S N/A
Molecular Weight 240.32 g/mol N/A
Off-white to pale yellow solid ]
Appearance ) Supplier Data
(typical)
) >95% (typical commercial _
Purity Supplier Data
grade)

Note: Physical properties such as melting point, boiling point, and solubility are not consistently
reported across public sources and would require experimental determination for definitive

values.

Synthesis Workflow

The synthesis of 3-(Piperidin-1-ylsulfonyl)aniline typically involves the reaction of a sulfonyl
chloride with an aniline derivative. A generalized workflow for its preparation is outlined below.
This process represents a common synthetic route for such compounds.
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Caption: Generalized synthetic workflow for 3-(Piperidin-1-ylsulfonyl)aniline.
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Experimental Protocols

Due to the lack of published research papers detailing specific uses of this compound, a

generalized experimental protocol for its synthesis is provided based on standard organic

chemistry techniques for sulfonamide formation and nitro group reduction.

3.1 Synthesis of 1-(3-Nitrobenzenesulfonyl)piperidine (Intermediate)

Reaction Setup: To a solution of 3-nitrobenzenesulfonyl chloride (1.0 eq) in a suitable solvent
such as dichloromethane (DCM) in a round-bottom flask, add a base, for instance,
triethylamine (1.2 eq).

Addition of Amine: Cool the mixture to 0 °C using an ice bath. Add piperidine (1.1 eq)
dropwise to the solution while stirring.

Reaction Progression: Allow the reaction to warm to room temperature and stir for 4-12
hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, quench the reaction with water. Separate the organic layer, wash
with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to
yield the crude intermediate.

Purification: Purify the crude product via column chromatography or recrystallization to
obtain pure 1-(3-nitrobenzenesulfonyl)piperidine.

3.2 Synthesis of 3-(Piperidin-1-ylsulfonyl)aniline (Final Product)

» Reaction Setup: Dissolve the intermediate, 1-(3-nitrobenzenesulfonyl)piperidine (1.0 eq), in a
solvent like ethanol or ethyl acetate.

» Reduction: Add a reducing agent. A common method is catalytic hydrogenation using
palladium on carbon (10 mol%) under a hydrogen atmosphere. Alternatively, chemical
reduction using reagents like tin(ll) chloride (SnClz2) in an acidic medium can be employed.

e Reaction Progression: Stir the reaction at room temperature until the starting material is fully
consumed, as monitored by TLC.
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o Workup: After the reaction is complete, filter off the catalyst (if used). Neutralize the reaction
mixture and extract the product with an organic solvent.

« Purification: Wash the combined organic layers, dry, and concentrate. The final product, 3-
(Piperidin-1-ylsulfonyl)aniline, can be further purified by column chromatography if
necessary.

Potential Applications in Research

As a chemical intermediate, 3-(Piperidin-1-ylsulfonyl)aniline serves as a building block in
drug discovery and development. The aniline functional group allows for a variety of
subsequent chemical transformations, such as amide bond formation, diazotization, or other
coupling reactions, enabling the synthesis of a diverse library of more complex molecules for
screening as potential therapeutic agents. The piperidinylsulfonyl moiety can influence the
physicochemical properties, such as solubility and lipophilicity, of the final compounds.
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Caption: Role as an intermediate in a drug discovery workflow.

Conclusion

3-(Piperidin-1-ylsulfonyl)aniline (CAS: 22184-99-2) is a chemical compound with established
use as a synthetic intermediate. While detailed public data on its biological effects and specific
experimental applications are scarce, its structure provides a versatile scaffold for the
generation of new chemical entities in medicinal chemistry research. Further investigation
would be required to elucidate any intrinsic biological activity of this molecule.

« To cite this document: BenchChem. ["3-(Piperidin-1-ylsulfonyl)aniline” CAS number 22184-
99-2]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306169#3-piperidin-1-ylsulfonyl-aniline-cas-number-
22184-99-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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